(11-cis,13-cis)-Retinoic acid
(11-cis,13-cis)-Retinoic acid
Brand Name:
Vulcanchem
CAS No.:
3555-80-4
VCID:
VC20812733
InChI:
InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6-,12-11+,15-8+,16-14-
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula:
C20H28O2
Molecular Weight:
300.4 g/mol
(11-cis,13-cis)-Retinoic acid
CAS No.: 3555-80-4
Cat. No.: VC20812733
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3555-80-4 |
|---|---|
| Molecular Formula | C20H28O2 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (2Z,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid |
| Standard InChI | InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6-,12-11+,15-8+,16-14- |
| Standard InChI Key | SHGAZHPCJJPHSC-SMMNRBFNSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C\C(=C/C(=O)O)\C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
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